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Compound of Interest

Compound Name:
2-bromo-N-tert-

butylbenzenesulfonamide

Cat. No.: B164431 Get Quote

Application Note: Synthesis of N-(tert-butyl)-2-
bromobenzenesulfonamide
Introduction

This application note details the experimental procedure for the synthesis of N-(tert-butyl)-2-

bromobenzenesulfonamide, a key intermediate in the development of various pharmaceutical

compounds. The described protocol outlines the coupling reaction between 2-

bromobenzenesulfonyl chloride and tert-butylamine. This sulfonamide formation is a

fundamental transformation in organic synthesis, providing a robust method for the creation of

the sulfonamide functional group. The procedure is suitable for researchers and scientists in

the field of medicinal chemistry and drug development.

Experimental Protocol
Reaction Scheme:

Materials:

2-bromobenzenesulfonyl chloride
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tert-butylamine

Chloroform (CHCl3)

Ethyl acetate

Hexane

Silica gel for flash chromatography

Nitrogen gas (N2)

Equipment:

Round-bottom flask

Magnetic stirrer

Nitrogen inlet

Standard laboratory glassware

Rotary evaporator

Flash chromatography system

Procedure:

To a stirred solution of 2-bromobenzenesulfonyl chloride (2.21 g, 8.65 mmol) in chloroform

(40 ml) under a nitrogen atmosphere at room temperature, add tert-butylamine (2.30 ml, 21.9

mmol).[1]

The resulting orange solution is stirred at room temperature for 12 hours.[1]

After 12 hours, the reaction mixture is evaporated to dryness.[1]

The crude product is purified by flash chromatography on silica gel, eluting with a mixture of

15% ethyl acetate in hexane.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://prepchem.com/step-a-2-bromo-n-tert-butyl-benzenesulfonamide/
https://prepchem.com/step-a-2-bromo-n-tert-butyl-benzenesulfonamide/
https://prepchem.com/step-a-2-bromo-n-tert-butyl-benzenesulfonamide/
https://prepchem.com/step-a-2-bromo-n-tert-butyl-benzenesulfonamide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The final product, N-(tert-butyl)-2-bromobenzenesulfonamide, is obtained as a white solid

(2.12 g, 84% yield).[1]

Characterization:

The structure of the synthesized compound was confirmed by 1H NMR spectroscopy.

1H NMR (300 MHz, CDCl3): δ 8.18 (d, J=8.5 Hz, 1H), 7.73 (d, J=8.5 Hz, 1H), 7.50-7.35 (m,

2H), 5.11 (s, 1H), 1.20 (s, 9H).[1]

Data Presentation
Parameter Value

Reactants

2-bromobenzenesulfonyl chloride 2.21 g (8.65 mmol)

tert-butylamine 2.30 ml (21.9 mmol)

Solvent

Chloroform 40 ml

Reaction Conditions

Temperature Room Temperature

Time 12 hours

Atmosphere Nitrogen

Product

N-(tert-butyl)-2-bromobenzenesulfonamide 2.12 g

Yield 84%
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Start 1. Combine 2-bromobenzenesulfonyl chloride and tert-butylamine in Chloroform under N2 2. Stir at Room Temperature for 12 hours 3. Evaporate Solvent 4. Purify by Flash Chromatography (15% EtOAc/Hexane) N-(tert-butyl)-2-bromobenzenesulfonamide (White Solid) End

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of N-(tert-butyl)-2-bromobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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